Cas no 36057-45-1 (3,5-Dimethoxy-pyridine-2-carbonitrile)

• Product Name: 3,5-Dimethoxy-pyridine-2-carbonitrile
• CAS No: 36057-45-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD18255817
• CID: 1023976
• PubChem ID: 45480234
• Update Time: 2025-04-20

3,5-Dimethoxy-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxypicolinonitrile
• 3,5-dimethoxy-2-Pyridinecarbonitrile
• 3,5-dimethoxypyridine-2-carbonitrile
• 3,5-Dimethoxy-pyridine-2-carbonitrile
• DB-293949
• D71934
• CS-16406
• CS-0097050
• 36057-45-1
• Z1255418789
• AKOS016003986
• SCHEMBL362305
• MFCD18255817
• DTXSID50670257
• LJXBVWYMXUENCW-UHFFFAOYSA-N
• EN300-2533328

• MDL： MFCD18255817
• Inchi： 1S/C8H8N2O2/c1-11-6-3-8(12-2)7(4-9)10-5-6/h3,5H,1-2H3
• InChI Key： LJXBVWYMXUENCW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=NC=C(C=1)OC

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14